molecular formula C12H9N3OS2 B8355250 2-[N-methyl-N-(3-thienyl)amino)-4H-pyrido[3,2-e]-1,3-thiazin-4-one

2-[N-methyl-N-(3-thienyl)amino)-4H-pyrido[3,2-e]-1,3-thiazin-4-one

Cat. No.: B8355250
M. Wt: 275.4 g/mol
InChI Key: HPUOFVZOQMVDHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[N-methyl-N-(3-thienyl)amino)-4H-pyrido[3,2-e]-1,3-thiazin-4-one is a useful research compound. Its molecular formula is C12H9N3OS2 and its molecular weight is 275.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9N3OS2

Molecular Weight

275.4 g/mol

IUPAC Name

2-[methyl(thiophen-3-yl)amino]pyrido[3,2-e][1,3]thiazin-4-one

InChI

InChI=1S/C12H9N3OS2/c1-15(8-4-6-17-7-8)12-14-10(16)9-3-2-5-13-11(9)18-12/h2-7H,1H3

InChI Key

HPUOFVZOQMVDHR-UHFFFAOYSA-N

Canonical SMILES

CN(C1=CSC=C1)C2=NC(=O)C3=C(S2)N=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction procedure of Example 102 was followed except that 560 mg of 2-chloronicotinoyl chloride, 242 mg of ammonium thiocyanate, 360 mg of 3-(methylamino)thiophene and 10 ml of acetone were used. The product was then recrystallized from a mixture of ethanol and chloroform to obtain 230 mg of 2-[N-methyl-N-(3-thienyl)amino)-4H-pyrido[3,2-e]-1,3-thiazin-4-one.
Quantity
560 mg
Type
reactant
Reaction Step One
Quantity
242 mg
Type
reactant
Reaction Step Two
Quantity
360 mg
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Four

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